Cas no 995-45-9 (Tributylchlorosilane)

• Product Name: Tributylchlorosilane
• CAS No: 995-45-9
• MF: C₁₂H₂₇ClSi
• MW: 234.881283998489
• MDL: MFCD00000509
• CID: 40461
• PubChem ID: 24857064
• Update Time: 2025-10-31

Tributylchlorosilane Chemical and Physical Properties

Names and Identifiers

• Tri-n-butylchlorosilane
• Tri-n-butylchlorosilane~Tri-n-butylsilyl chloride
• Chlorotri-n-butylsilane
• Tributylchlorosilane
• Chlorotributylsilane
• tributyl(chloro)silane
• Tri-n-butylchlorosilane(Chlorotri-n-butylsilane)
• Silane, tributylchloro-
• JSQJUDVTRRCSRU-UHFFFAOYSA-N
• Tributylsilyl chloride
• C12H27ClSi
• NSC139852
• chloro-tri-n-butylsilane
• chloro -tri-n-butylsilane
• Chlorotributylsilane, 97%
• Tributylchlorosilane, Selectophore(TM)
• LS-14168
• CX2EDU6MJ7
• CS-0152430
• MFCD00000509
• NS00043072
• FT-0604878
• EINECS 213-627-1
• NSC 139852
• DTXSID6061367
• D92713
• 995-45-9
• T3524
• NSC-139852
• UNII-CX2EDU6MJ7
• Ethyl 2-(ethoxycarbonylamino)butanoate
• AKOS015848699
• ?Tributylchlorosilane
• SCHEMBL348204
• DB-057789
• DTXCID7049130
• 213-627-1

• MDL： MFCD00000509
• Inchi： 1S/C12H27ClSi/c1-4-7-10-14(13,11-8-5-2)12-9-6-3/h4-12H2,1-3H3
• InChI Key： JSQJUDVTRRCSRU-UHFFFAOYSA-N
• SMILES： Cl[Si](CCCC)(CCCC)CCCC
• BRN： 1742537

Computed Properties

• Exact Mass: 234.15700
• Monoisotopic Mass: 234.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 0.879 g/mL at 25 °C(lit.)
• Boiling Point: 250-252 °C(lit.)
• Flash Point: Fahrenheit: 206.6 ° f
  Celsius: 97 ° c
  
• Refractive Index: n20/D 1.446(lit.)
• Water Partition Coefficient: Reacts with water.
• PSA: 0.00000
• LogP: 5.57100
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Tributylchlorosilane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 2987 8/PG 2
• WGK Germany：1
• Hazard Category Code： 34-37
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34; R37
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on Tributylchlorosilane

Tributylchlorosilane (CAS No. 995-45-9): A Comprehensive Overview

Tributylchlorosilane (TBCS), with the chemical formula (C₄H₉)₃SiCl, is a versatile reagent widely used in various chemical and pharmaceutical applications. This compound, identified by its CAS number 995-45-9, is a colorless liquid with a characteristic odor. Its unique chemical properties make it an essential tool in synthetic chemistry, particularly in the fields of organic synthesis, materials science, and pharmaceutical research.

The primary function of Tributylchlorosilane is as a silylating agent. It is highly reactive and can efficiently convert hydroxyl groups (-OH) into silyl ethers (R₃Si-O-R'), which are more stable and less reactive. This property is crucial in protecting functional groups during multi-step synthetic processes, ensuring that specific reactions occur without unwanted side reactions. The silyl ether can be easily removed later in the synthesis, making TBCS an ideal choice for temporary protection.

In recent years, the use of Tributylchlorosilane has expanded beyond traditional organic synthesis. Researchers have explored its applications in the development of advanced materials and drug delivery systems. For instance, a study published in the Journal of Materials Chemistry A demonstrated the use of TBCS in the synthesis of silane-functionalized nanoparticles for targeted drug delivery. These nanoparticles exhibit enhanced stability and controlled release properties, making them promising candidates for therapeutic applications.

The reactivity of Tributylchlorosilane also makes it valuable in surface modification and coating technologies. In the field of materials science, TBCS is used to modify the surface properties of various substrates, such as metals, polymers, and ceramics. This modification can improve adhesion, reduce friction, and enhance chemical resistance. A recent study in the Journal of Colloid and Interface Science reported the use of TBCS to create superhydrophobic surfaces with excellent durability and self-cleaning properties.

In pharmaceutical research, Tributylchlorosilane plays a crucial role in the development of new drugs and drug delivery systems. It is used to protect sensitive functional groups during the synthesis of complex molecules, ensuring that the desired product is obtained with high purity and yield. Additionally, TBCS can be used to modify drug molecules to improve their solubility and bioavailability. A study published in the Journal of Medicinal Chemistry highlighted the use of TBCS in the synthesis of prodrugs that are more stable and have improved pharmacokinetic properties.

The safety profile of Tributylchlorosilane is an important consideration in its use. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid inhalation and skin contact. The compound should be stored in a well-ventilated area and handled using personal protective equipment (PPE) such as gloves and goggles.

In conclusion, Tributylchlorosilane (CAS No. 995-45-9) is a versatile reagent with a wide range of applications in synthetic chemistry, materials science, and pharmaceutical research. Its unique chemical properties make it an indispensable tool for protecting functional groups, modifying surfaces, and developing advanced materials and drug delivery systems. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in various scientific fields.